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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Caprenin, a structured triglyceride composed of caprylic (C8:0), capric (C10:0), and behenic

(C22:0) acids, was developed as a reduced-calorie fat substitute. This technical guide provides

a comprehensive toxicological assessment of Caprenin consumption, drawing from key

preclinical and clinical studies. The primary findings indicate that in a 91-day rat feeding study,

Caprenin demonstrated a No-Observable-Adverse-Effect Level (NOAEL) of over 15% in the

diet. Human studies have shown that Caprenin consumption can influence serum lipid profiles,

notably affecting High-Density Lipoprotein (HDL) cholesterol levels. This guide summarizes the

available quantitative data, details the experimental protocols of pivotal studies, and presents

diagrams of the metabolic and signaling pathways influenced by Caprenin's constituent fatty

acids. While Caprenin was deemed generally recognized as safe (GRAS) by the manufacturer,

the GRAS petition was later withdrawn, and the product is no longer widely used in the food

industry.

Introduction
Caprenin is a synthetically prepared fat substitute designed to have a lower caloric value than

traditional fats, estimated at 5 kcal/g compared to 9 kcal/g for typical triglycerides. Its

composition of medium-chain fatty acids (MCFAs), caprylic and capric acids, and a very-long-

chain fatty acid (VLCFA), behenic acid, results in unique metabolic properties. This guide
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delves into the toxicological data generated for Caprenin to provide a thorough understanding

of its safety profile for researchers and professionals in drug development and food science.

Preclinical Toxicological Assessment: 91-Day
Rodent Feeding Study
A pivotal study in the safety evaluation of Caprenin was a 91-day feeding study conducted in

Sprague-Dawley rats. This study aimed to assess the potential for toxicity from subchronic

dietary exposure to Caprenin.

Experimental Protocol
Test Animals: Weanling Sprague-Dawley rats were used, with 25 males and 25 females per

group[1].

Dietary Groups:

Control Groups:

Corn oil (12.14% w/w)

A blend of medium-chain triglyceride (MCT) oil (11.21% w/w) and corn oil (3.13% w/w)

[1].

Caprenin Groups (w/w in diet):

Low Dose: 5.23% Caprenin (with 8.96% corn oil)

Mid Dose: 10.23% Caprenin (with 5.91% corn oil)

High Dose: 15.00% Caprenin (with 3.00% corn oil)[1].

All diets were formulated to be approximately 4000 kcal/kg[1].

Duration: 91 days[1].

Parameters Evaluated:
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Survival and Clinical Signs: Daily observations for signs of toxicity, morbidity, and

mortality[1].

Body Weight and Feed Consumption: Measured weekly[1].

Hematology: A comprehensive panel of hematological parameters was assessed.

Clinical Chemistry: A suite of blood chemistry parameters was analyzed to evaluate organ

function.

Organ Weights: Absolute and relative (to body and brain weight) weights of major organs

were determined at necropsy[1].

Histopathology: Microscopic examination of a full complement of tissues was performed

on the control and high-dose groups[1].

Behenic Acid Accumulation: Analysis of heart, liver, and perirenal fat for C22:0 content[1].

Data Presentation
Table 1: Summary of Findings from the 91-Day Rat Feeding Study on Caprenin
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Parameter Observation
Quantitative Data (where
available)

NOAEL No adverse effects observed. > 15% (w/w) in the diet

> 13.2 g/kg/day (male rats)

> 14.6 g/kg/day (female rats)

[1]

Body Weight Gain
No significant differences

between groups.
Data not publicly available.

Feed Conversion Efficiency
Reduced in the high-dose

Caprenin group.
Data not publicly available.

Hematology
No toxicologically significant

findings.

Specific parameters and

values not publicly available.

Clinical Chemistry
No toxicologically significant

findings.

Specific parameters and

values not publicly available.

Organ Weights No adverse effects noted.
Specific organ weights not

publicly available.

Histopathology
No treatment-related lesions

observed.
N/A

Behenic Acid (C22:0) Storage
No significant amounts found

in heart, liver, or perirenal fat.
Data not publicly available.

Experimental Workflow
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Weanling Sprague-Dawley Rats
(25/sex/group)

Acclimatization Period

Randomization into 5 Groups

91-Day Dietary Administration
- Control (Corn Oil)

- Control (MCT/Corn Oil)
- Caprenin (5.23%)
- Caprenin (10.23%)
- Caprenin (15.00%)

In-Life Observations
- Clinical Signs (Daily)

- Body Weight (Weekly)
- Feed Consumption (Weekly)

Terminal Procedures

Blood Collection
(Hematology & Clinical Chemistry)

Necropsy & Organ Weight Measurement

Data Analysis & NOAEL Determination

Tissue Collection & Histopathological Examination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caprenin (Triglyceride)
(C8:0, C10:0, C22:0)

Pancreatic Lipase
in Small Intestine

Caprylic (C8:0) & Capric (C10:0) Acids
(Medium-Chain Fatty Acids)

Behenic Acid (C22:0)
(Very-Long-Chain Fatty Acid)

Absorption into Enterocytes

Direct Transport via Portal Vein to Liver

MCFAs

Re-esterification into Triglycerides
& Packaging into Chylomicrons

Behenic Acid

Rapid Beta-Oxidation in Liver Transport via Lymphatic System

Delivery to Peripheral TissuesEnergy Production (Ketones, Acetyl-CoA) Limited Storage as Adipose Tissue
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Caprylic Acid (C8:0) Behenic Acid (C22:0)

Caprylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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